Cas no 131401-47-3 (Propanoic acid,2-(hydroxyimino)-, butyl ester)

• Product name: Propanoic acid,2-(hydroxyimino)-, butyl ester
• CAS No: 131401-47-3
• MF: C₇H₁₃NO₃
• MW: 159.18302
• CID: 102337
• PubChem ID: 20401593

Propanoic acid,2-(hydroxyimino)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(hydroxyimino)-, butyl ester
• Propanoic acid, 2-(hydroxyimino)-, butyl ester (9CI)
• 131401-47-3
• Propanoic acid,2-(hydroxyimino)-,butyl ester(9ci)

• Inchi： InChI=1S/C7H13NO3/c1-3-4-5-11-7(9)6(2)8-10/h10H,3-5H2,1-2H3/b8-6+
• InChI Key： ITNZQDVRBMVQHA-SOFGYWHQSA-N
• SMILES： CCCCOC(/C(=N/O)/C)=O

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89